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Compound of Interest

Compound Name: 9,10-Anthracenediol, diacetate

CAS No.: 604-66-0

Cat. No.: B1208110

Get Quote

This guide provides a comprehensive overview of the spectroscopic data for 9,10-
Anthracenediol, diacetate, a key derivative of anthracene. Designed for researchers,

scientists, and professionals in drug development, this document delves into the nuclear

magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data essential for the

structural elucidation and characterization of this compound. Beyond a mere presentation of

data, this guide offers insights into the experimental rationale and interpretive nuances that

underpin the spectroscopic analysis of acetylated aromatic compounds.

Introduction
9,10-Anthracenediol, diacetate (also known as 9,10-diacetoxyanthracene) is a derivative of

anthracene where the hydroxyl groups at the 9 and 10 positions are esterified with acetic

anhydride. This modification significantly alters the electronic and steric properties of the parent

anthracenediol, influencing its chemical reactivity and potential applications. Accurate and

unambiguous structural confirmation is paramount in any research or development context,

and a multi-technique spectroscopic approach provides the necessary analytical rigor. This

guide will explore the characteristic spectral signatures of 9,10-Anthracenediol, diacetate,

providing a foundational understanding for its identification and quality assessment.
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Molecular Structure and Spectroscopic Correlation
The structure of 9,10-Anthracenediol, diacetate presents distinct proton and carbon

environments that are readily probed by NMR spectroscopy. The presence of the ester

functional groups and the aromatic scaffold gives rise to characteristic vibrational modes in IR

spectroscopy and predictable fragmentation patterns in mass spectrometry.

Sample Preparation
Data Acquisition (400 MHz Spectrometer)

Data Processing

Dissolve ~10-20 mg of sample
in ~0.7 mL of deuterated

solvent (e.g., CDCl3).

Filter into a 5 mm
NMR tube.

Lock on the deuterium
signal of the solvent.

Shim the magnetic field
for homogeneity.

Acquire ¹H spectrum:
- Pulse angle: 30°

- Relaxation delay: 1s
- Number of scans: 16

Acquire ¹³C spectrum:
- Proton decoupled
- Pulse angle: 45°

- Relaxation delay: 2s
- Number of scans: 1024

Fourier Transform Phase Correction Baseline Correction
Integration (¹H)

Calibrate to residual
solvent peak.

Sample Preparation (KBr Pellet) Data Acquisition Data Processing

Grind 1-2 mg of sample
to a fine powder.

Thoroughly mix with ~100 mg
of dry KBr powder.

Press the mixture in a die
under high pressure to form

a transparent pellet.

Acquire a background spectrum
of the empty sample compartment.

Place the KBr pellet in the
sample holder and acquire the

sample spectrum.

Ratio the sample spectrum
against the background spectrum. Perform baseline correction. Identify and label

significant peaks.

Click to download full resolution via product page

Caption: Workflow for FTIR data acquisition using the KBr pellet method.

Causality Behind Experimental Choices:

KBr Pellet Method: This is a common technique for solid samples. Potassium bromide is

used because it is transparent in the mid-IR region and forms a solid matrix for the sample

when pressed.

Background Spectrum: A background spectrum is essential to subtract the contributions of

atmospheric water and carbon dioxide, as well as any instrumental artifacts, from the sample

spectrum.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1208110/docs?utm_src=pdf-body#spectroscopic-data-for-9-10-anthracenediol-diacetate-an-in-depth-technical-guide
https://www.benchchem.com/product/b1208110/docs?utm_src=pdf-body-img#spectroscopic-data-for-9-10-anthracenediol-diacetate-an-in-depth-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208110?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a compound, which can be used to confirm its identity.

Table 4: Key Mass Spectrometry Data for 9,10-Anthracenediol, diacetate

m/z Interpretation

294 Molecular Ion [M]⁺

252 [M - C₂H₂O]⁺ (Loss of ketene)

210 [M - 2(C₂H₂O)]⁺ (Loss of two ketene molecules)

168
[M - 2(C₂H₂O) - C₂H₂O]⁺ (Further

fragmentation)

Data sourced from PubChem CID 94838.

Interpretation of the Mass Spectrum:

Molecular Ion Peak: The peak at m/z 294 corresponds to the molecular weight of 9,10-
Anthracenediol, diacetate (C₁₈H₁₄O₄), confirming the elemental composition.

Fragmentation Pattern: A characteristic fragmentation pathway for acetate esters is the loss

of a neutral ketene molecule (CH₂=C=O, mass 42). The spectrum shows a prominent peak

at m/z 252, corresponding to the loss of one ketene molecule from the molecular ion. A

subsequent loss of a second ketene molecule results in the peak at m/z 210, which

corresponds to the molecular ion of 9,10-anthracenediol. This sequential loss of two ketene

molecules is a strong indicator of the diacetate structure.

Experimental Protocol for GC-MS Data Acquisition
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Sample Preparation Gas Chromatography (GC) Mass Spectrometry (MS)

Dissolve a small amount of
sample in a volatile solvent

(e.g., dichloromethane).

Inject 1 µL of the sample
solution into the GC.

Separate components on a
capillary column (e.g., DB-5).

Ionize the eluting compounds
(Electron Ionization, 70 eV).

Analyze the ions in a
mass analyzer (e.g., Quadrupole).

Detect the ions and generate
the mass spectrum.

Click to download full resolution via product page

Caption: Workflow for GC-MS data acquisition.

Causality Behind Experimental Choices:

GC-MS: This technique is well-suited for the analysis of volatile and thermally stable

compounds like 9,10-Anthracenediol, diacetate. The gas chromatograph separates the

compound from any impurities before it enters the mass spectrometer.

Electron Ionization (EI): EI at 70 eV is a standard ionization method that provides

reproducible fragmentation patterns, which are useful for structural elucidation and library

matching.

Conclusion
The spectroscopic data presented in this guide provides a robust and multi-faceted

characterization of 9,10-Anthracenediol, diacetate. The ¹H and ¹³C NMR spectra confirm the

carbon-hydrogen framework, the IR spectrum identifies the key functional groups, and the

mass spectrum verifies the molecular weight and provides characteristic fragmentation

information. By understanding the principles behind these techniques and the interpretation of

the resulting data, researchers can confidently identify and assess the purity of this important

anthracene derivative.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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